Cas no 1872392-82-9 (6-methoxy-1-methyl-pyrrolo[2,3-b]pyridine)

• Product Name: 6-methoxy-1-methyl-pyrrolo[2,3-b]pyridine
• CAS No: 1872392-82-9
• MF: C₉H₁₀N₂O
• MW: 162.19
• MDL: MFCD31729392
• CID: 5095919
• PubChem ID: 138106119
• Update Time: 2026-03-02

6-methoxy-1-methyl-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-1-methyl-pyrrolo[2,3-b]pyridine
• DB-140768
• AS-78753
• 6-Methoxy-1-methyl-7-azaindole
• P19636
• 1872392-82-9
• 6-methoxy-1-methylpyrrolo[2,3-b]pyridine
• PB41519
• SY321404
• CS-0309447
• MFCD31729392
• 6-Methoxy-1-methyl-1H-pyrrolo[2,3-b]pyridine
• SCHEMBL22337647

• MDL： MFCD31729392
• Inchi： 1S/C9H10N2O/c1-11-6-5-7-3-4-8(12-2)10-9(7)11/h3-6H,1-2H3
• InChI Key： ITBZUDSEGZUXLG-UHFFFAOYSA-N
• SMILES： C12N(C)C=CC1=CC=C(OC)N=2

Computed Properties

• Exact Mass: 162.079312947g/mol
• Monoisotopic Mass: 162.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų

Additional information on 6-methoxy-1-methyl-pyrrolo[2,3-b]pyridine

6-Methoxy-1-Methyl-Pyrrolo[2,3-B]Pyridine: A Comprehensive Overview

6-Methoxy-1-Methyl-Pyrrolo[2,3-B]Pyridine, also known by its CAS number CAS No. 1872392-82-9, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyridines, which are heterocyclic aromatic compounds with a fused pyrrole and pyridine ring system. The presence of the methoxy and methyl substituents at specific positions on the ring system imparts unique chemical and biological properties to this molecule.

The structure of 6-Methoxy-1-Methyl-Pyrrolo[2,3-B]Pyridine is characterized by a pyrrole ring fused to a pyridine ring, with a methoxy group (-OCH₃) at position 6 and a methyl group (-CH₃) at position 1. This arrangement creates a rigid and planar aromatic system, which is highly conjugated. The conjugation within the molecule enhances its stability and contributes to its electronic properties. Recent studies have shown that such conjugated systems are particularly valuable in the design of new materials for optoelectronic applications, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

One of the most promising aspects of CAS No. 1872392-82-9 is its potential in drug discovery. Pyrrolopyridines have been extensively studied for their ability to interact with various biological targets, including protein kinases, G-protein coupled receptors (GPCRs), and ion channels. The methoxy group at position 6 is particularly significant as it can act as a hydrogen bond donor or acceptor, enhancing the molecule's bioavailability and target binding affinity. Recent research has demonstrated that analogs of this compound exhibit potent inhibitory activity against several enzymes implicated in cancer and neurodegenerative diseases.

The synthesis of 6-Methoxy-1-Methyl-Pyrrolo[2,3-B]Pyridine involves a multi-step process that typically begins with the preparation of precursor molecules such as indole derivatives or pyrrole intermediates. One common approach involves the use of Suzuki coupling reactions or other cross-coupling techniques to assemble the heterocyclic core. The introduction of the methoxy and methyl groups is usually achieved through nucleophilic substitution or alkylation reactions. Recent advancements in catalytic methods have made these syntheses more efficient and scalable, paving the way for larger-scale production.

In terms of pharmacokinetics, CAS No. 1872392-82-9 has shown favorable properties in preclinical studies. Its lipophilicity is balanced due to the presence of both polar (methoxy) and non-polar (methyl) substituents, which enhances its ability to cross cellular membranes. Additionally, the compound exhibits moderate solubility in aqueous solutions when formulated appropriately, making it suitable for various drug delivery systems.

The biological activity of 6-Methoxy-1-Methyl-Pyrrolo[2,3-B]Pyridine has been extensively studied using computational modeling and in vitro assays. Molecular docking studies have revealed that this compound can bind effectively to several therapeutic targets, including tyrosine kinases and histone deacetylases (HDACs). In particular, its ability to inhibit HDACs suggests potential applications in epigenetic therapy for cancer treatment.

Recent breakthroughs in synthetic methodology have also enabled researchers to explore structural modifications of this compound. For instance, substituting the methoxy group with other electron-donating or withdrawing groups has been shown to fine-tune its pharmacological properties. These modifications have led to derivatives with improved potency and selectivity against specific targets.

In conclusion, CAS No. 1872392-82-9, or 6-Methoxy-1-Methyl-Pyrrolo[2,3-B]Pyridine, represents a versatile scaffold with immense potential in both material science and drug discovery. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development.